![molecular formula C15H14F2N2O3S B2810576 1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide CAS No. 1334374-92-3](/img/structure/B2810576.png)
1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide, also known as DFTZ, is a synthetic compound that has been widely studied in scientific research due to its potential therapeutic applications. DFTZ belongs to the class of azetidine-3-carboxamide compounds, which have been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties.
Scientific Research Applications
Synthesis and Characterization
The compound , due to its complex structure involving difluorobenzoyl and tetrahydrothiophene groups, has been a subject of interest in synthetic organic chemistry. Research focused on the synthesis and characterization of similar compounds reveals their potential in creating new materials with antimicrobial properties. For instance, Talupur et al. (2021) synthesized a series of compounds by condensing thiophene-2-carboxamide with various phosphoro dichloridates, followed by biological evaluation and molecular docking studies, highlighting the importance of such structures in developing antimicrobial agents Talupur, Satheesh, & Chandrasekhar, 2021.
Antimicrobial Evaluation
Compounds bearing structural similarities to 1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide have been evaluated for their antimicrobial properties. For example, Jadhav et al. (2017) studied 1,2,3-triazole derivatives for their moderate to good activities against Gram-positive and Gram-negative bacterial strains, suggesting the potential of incorporating azetidine and tetrahydrothiophene moieties for enhancing antimicrobial efficacy Jadhav, Raundal, Patil, & Bobade, 2017.
Pharmaceutical Importance
Sharma et al. (2012) emphasized the pharmaceutical importance of azetidinone derivatives, including those with phenothiazine, by synthesizing and evaluating their antibacterial, antifungal, and antitubercular activities. This study highlights the relevance of azetidinone and tetrahydrothiophene derivatives in medicinal chemistry and their potential roles in developing new therapeutic agents Sharma, Samadhiya, Srivastava, & Srivastava, 2012.
Synthesis of Azetidinone Derivatives
Samadhiya, Sharma, and Srivastava (2013) further explored the synthesis of azetidinone derivatives, evaluating their antibacterial, antifungal, and antitubercular activities alongside their anti-inflammatory effects. Their work underlines the versatility of such compounds in addressing various pharmacological targets Samadhiya, Sharma, & Srivastava, 2013.
properties
IUPAC Name |
1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2N2O3S/c16-10-2-1-8(5-11(10)17)14(21)19-6-9(7-19)13(20)18-12-3-4-23-15(12)22/h1-2,5,9,12H,3-4,6-7H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPYVHFFIFIOTJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=O)C1NC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.